Cas no 1183060-41-4 (6-(2,3-Dihydro-1,4-benzodioxin-6-yl)pyridin-2-amine)

• Product Name: 6-(2,3-Dihydro-1,4-benzodioxin-6-yl)pyridin-2-amine
• CAS No: 1183060-41-4
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 2125129
• Update Time: 2025-06-10

6-(2,3-Dihydro-1,4-benzodioxin-6-yl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)pyridin-2-amine
• 6-(2,3-dihydro-1,4-benzodioxin-6-yl)pyridin-2-amine
• NE15594
• Z1266854839
• 6-(2,3-Dihydro-1,4-benzodioxin-6-yl)pyridin-2-amine

• Inchi： 1S/C13H12N2O2/c14-13-3-1-2-10(15-13)9-4-5-11-12(8-9)17-7-6-16-11/h1-5,8H,6-7H2,(H2,14,15)
• InChI Key： SETWGKKLYIRCBH-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(C3C=CC=C(N)N=3)=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 262
• Topological Polar Surface Area: 57.4

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 117-119 °C
• Boiling Point: 429.0±45.0 °C at 760 mmHg
• Flash Point: 213.2±28.7 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

6-(2,3-Dihydro-1,4-benzodioxin-6-yl)pyridin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-(2,3-Dihydro-1,4-benzodioxin-6-yl)pyridin-2-amine

Research Brief on 6-(2,3-Dihydro-1,4-benzodioxin-6-yl)pyridin-2-amine (CAS: 1183060-41-4): Recent Advances and Applications

6-(2,3-Dihydro-1,4-benzodioxin-6-yl)pyridin-2-amine (CAS: 1183060-41-4) is a small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate or active pharmaceutical ingredient (API) in the development of novel drugs targeting various diseases, including neurological disorders and cancer. This research brief synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential clinical applications.

One of the most notable advancements in the study of 6-(2,3-Dihydro-1,4-benzodioxin-6-yl)pyridin-2-amine is its application in the design of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often implicated in diseases such as cancer and inflammatory disorders. Recent research has demonstrated that derivatives of this compound exhibit selective inhibition against specific kinase targets, making them promising candidates for drug development. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis and evaluation of a series of analogs, with 6-(2,3-Dihydro-1,4-benzodioxin-6-yl)pyridin-2-amine serving as a core scaffold. The study revealed that these analogs displayed potent inhibitory activity against a subset of tyrosine kinases, with favorable pharmacokinetic properties.

In addition to its kinase inhibitory potential, 6-(2,3-Dihydro-1,4-benzodioxin-6-yl)pyridin-2-amine has also been investigated for its neuroprotective effects. A recent preclinical study published in Neuropharmacology explored the compound's ability to modulate neurotransmitter systems, particularly those involving dopamine and serotonin. The findings suggested that this compound could serve as a lead structure for developing novel therapeutics for neurodegenerative diseases such as Parkinson's and Alzheimer's. The study further highlighted the compound's ability to cross the blood-brain barrier, a critical factor for central nervous system (CNS)-targeted drugs.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 6-(2,3-Dihydro-1,4-benzodioxin-6-yl)pyridin-2-amine. A 2022 publication in Organic Process Research & Development detailed a scalable and cost-effective synthetic route for this compound, addressing previous challenges related to yield and purity. The new methodology employs greener solvents and catalysts, aligning with the growing emphasis on sustainable chemistry in pharmaceutical manufacturing. These improvements are expected to facilitate broader access to the compound for both academic and industrial research.

Looking ahead, the potential applications of 6-(2,3-Dihydro-1,4-benzodioxin-6-yl)pyridin-2-amine extend beyond its current uses. Ongoing research is exploring its utility in combination therapies, where it may enhance the efficacy of existing drugs or mitigate their side effects. Furthermore, computational modeling studies are being conducted to predict its interactions with other biological targets, which could uncover new therapeutic avenues. As the body of evidence grows, this compound is poised to play a pivotal role in the next generation of biologically active molecules.